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Compound of Interest

Methyl 4-bromo-3-
Compound Name:
methoxythiophene-2-carboxylate

Cat. No.: B026347

An In-depth Technical Guide to Methyl 4-bromo-
3-methoxythiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-bromo-3-
methoxythiophene-2-carboxylate, a substituted thiophene derivative of interest in medicinal
chemistry and materials science. This document details its chemical properties, plausible
synthetic approaches based on established methodologies for related compounds, and its
potential applications in drug discovery.

Core Compound Data

Methyl 4-bromo-3-methoxythiophene-2-carboxylate is a heterocyclic organic compound
featuring a thiophene ring substituted with bromo, methoxy, and methyl carboxylate groups.
These functional groups impart specific reactivity and potential for further chemical
modification, making it a valuable building block in organic synthesis.
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Property Value Source

Methyl 4-bromo-3-

IUPAC Name methoxythiophene-2- [1]
carboxylate

CAS Number 110545-67-0 [1]

Molecular Formula C7H7BrOsS [1]

Molecular Weight 251.10 g/mol [1]

Potential Synthetic Methodologies

While specific experimental protocols for the synthesis of Methyl 4-bromo-3-
methoxythiophene-2-carboxylate are not extensively detailed in publicly available literature,
general synthetic strategies for polysubstituted thiophenes can be applied. Acommon
approach involves the construction of the thiophene ring followed by sequential
functionalization.

A plausible synthetic route could start from a pre-functionalized thiophene precursor. For
instance, the bromination of a corresponding 3-methoxythiophene-2-carboxylate derivative
would be a direct method. The regioselectivity of the bromination would be a critical factor to
control.

Conceptual Synthetic Workflow:
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Caption: Conceptual workflow for the synthesis of Methyl 4-bromo-3-methoxythiophene-2-
carboxylate.

A representative experimental protocol for the bromination of a thiophene derivative involves
the use of N-bromosuccinimide (NBS) in a suitable solvent. For example, the synthesis of a
similar compound, methyl 5-bromo-3-(chlorosulfonyl)thiophene-2-carboxylate, involves cooling
a solution of the starting material in trifluoroacetic acid and adding NBS in portions.[2] The
reaction mixture is then stirred for a period to allow for the reaction to complete, followed by
quenching and extraction.[2]

Another general strategy for synthesizing polysubstituted thiophenes involves successive
lithiation and electrophilic quench reactions.[3] This method offers high regioselectivity in
introducing various functional groups onto the thiophene ring.

Applications in Drug Discovery and Materials
Science
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Thiophene derivatives are a cornerstone in medicinal chemistry due to their versatile biological
activities.[4] The thiophene scaffold is present in numerous approved drugs. While specific
biological activities of Methyl 4-bromo-3-methoxythiophene-2-carboxylate are not widely
reported, its structural motifs suggest potential as an intermediate in the synthesis of bioactive
molecules.

Brominated thiophenes are particularly valuable as they can undergo a variety of cross-
coupling reactions (e.g., Suzuki, Stille, Heck) to form carbon-carbon bonds, allowing for the
construction of complex molecular architectures.[5] This reactivity makes them key
intermediates in the synthesis of pharmaceuticals and agrochemicals.[5]

Potential Drug Discovery Workflow:
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Caption: Conceptual workflow for the use of Methyl 4-bromo-3-methoxythiophene-2-
carboxylate in a drug discovery program.

Derivatives of brominated thiophenes have been investigated for a range of therapeutic
applications, including as anti-cancer and anti-inflammatory agents.[5] The thiophene moiety
can serve as a scaffold to interact with biological targets such as kinases and G-protein
coupled receptors (GPCRS).[6]
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In the realm of materials science, thiophene-based compounds are precursors to conductive
polymers and organic semiconductors.[5] These materials are integral to the development of
advanced electronic devices like organic light-emitting diodes (OLEDSs). The specific electronic
properties of Methyl 4-bromo-3-methoxythiophene-2-carboxylate, influenced by its
substituent pattern, could be of interest for such applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxythiophene-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
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bromo-3-methoxythiophene-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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